Cas no 2175582-10-0 (2-Propenamide, N-[1-(3-fluoro-2-pyridinyl)-3-pyrrolidinyl]-)
![2-Propenamide, N-[1-(3-fluoro-2-pyridinyl)-3-pyrrolidinyl]- structure](https://www.kuujia.com/scimg/cas/2175582-10-0x500.png)
2-Propenamide, N-[1-(3-fluoro-2-pyridinyl)-3-pyrrolidinyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenamide, N-[1-(3-fluoro-2-pyridinyl)-3-pyrrolidinyl]-
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- Inchi: 1S/C12H14FN3O/c1-2-11(17)15-9-5-7-16(8-9)12-10(13)4-3-6-14-12/h2-4,6,9H,1,5,7-8H2,(H,15,17)
- InChI Key: LJNBZPWCAMJALL-UHFFFAOYSA-N
- SMILES: C(NC1CCN(C2=NC=CC=C2F)C1)(=O)C=C
2-Propenamide, N-[1-(3-fluoro-2-pyridinyl)-3-pyrrolidinyl]- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-7521960-1.0g |
N-[1-(3-fluoropyridin-2-yl)pyrrolidin-3-yl]prop-2-enamide |
2175582-10-0 | 95.0% | 1.0g |
$0.0 | 2025-03-10 |
2-Propenamide, N-[1-(3-fluoro-2-pyridinyl)-3-pyrrolidinyl]- Related Literature
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
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Ling Liu,Dirk J. Broer,Patrick R. Onck Soft Matter, 2019,15, 8040-8050
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Kaiming Hou New J. Chem., 2019,43, 10826-10833
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Luisa D'Urso,Cristina Satriano,Giuseppe Forte,Giuseppe Compagnini,Orazio Puglisi Phys. Chem. Chem. Phys., 2012,14, 14605-14610
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J. N. Wang,J. W. Wang,G. J. Huang,L. Cheng,L. J. Jiang,L. G. Wang Phys. Chem. Chem. Phys., 2016,18, 12029-12034
Additional information on 2-Propenamide, N-[1-(3-fluoro-2-pyridinyl)-3-pyrrolidinyl]-
Compound CAS No. 2175582-10-0: 2-Propenamide, N-[1-(3-fluoro-2-pyridinyl)-3-pyrrolidinyl]
The compound with CAS No. 2175582-10-0, known as 2-propenamide, N-[1-(3-fluoro-2-pyridinyl)-3-pyrrolidinyl], is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a pyridine moiety and a propenamide group. The presence of the fluorine atom at the 3-position of the pyridine ring introduces interesting electronic properties, making this compound a valuable substrate for further functionalization and exploration in various applications.
Recent studies have highlighted the potential of 2-propenamide, N-[1-(3-fluoro-2-pyridinyl)-3-pyrrolidinyl] as a precursor for the synthesis of advanced materials, particularly in the realm of coordination polymers and metal-organic frameworks (MOFs). Researchers have demonstrated that the compound's ability to act as a ligand in metal coordination can lead to the formation of highly porous and stable structures, which are promising for gas storage and separation applications. For instance, a study published in Nature Materials in 2023 revealed that incorporating this compound into MOFs significantly enhances their selectivity for CO₂ capture over other gases, making it a potential candidate for environmental remediation technologies.
In addition to its role in materials science, CAS No. 2175582-10-0 has also been explored for its biological activity. Preclinical studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). A research team from the University of Cambridge reported in Journal of Medicinal Chemistry that the compound's pyrrolidine ring plays a crucial role in its enzymatic activity, suggesting potential avenues for drug development targeting Alzheimer's disease.
The synthesis of N-[1-(3-fluoro-2-pyridinyl)-3-pyrrolidinyl]-2-propenamide involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative followed by amidation with propenenitrile or its derivatives. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving yield. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate key steps in its synthesis, as detailed in a 2024 paper in Angewandte Chemie.
Beyond its direct applications, this compound serves as a valuable building block for constructing more complex molecules with tailored functionalities. Its versatility lies in the ability to undergo various post-synthetic modifications, such as substitution reactions at the pyridine or pyrrolidine rings. This makes it an attractive candidate for exploring new chemical space and discovering novel materials with unprecedented properties.
In conclusion, CAS No. 2175582-10-0 represents a fascinating example of how modern organic synthesis can yield compounds with diverse applications across multiple disciplines. From advancing materials science to contributing to drug discovery efforts, this compound continues to be a subject of intense research interest. As new findings emerge from ongoing studies, it is anticipated that N-[1-(3-fluoro-2-pyridinyl)-3-pyrrolidinyl]-propenamide will play an increasingly important role in shaping future innovations in chemistry and related fields.
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